5-{3-Chloro-4-[(2-fluorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone

• Molecular Formula: C18H14ClFN2O2S
• Molecular Weight: 376.8 g/mol
• IUPAC Name: (5Z)-5-[[3-chloro-4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-3-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C18H14ClFN2O2S/c1-22-17(23)15(21-18(22)25)9-11-6-7-16(13(19)8-11)24-10-12-4-2-3-5-14(12)20/h2-9H,10H2,1H3,(H,21,25)/b15-9-
• InChI Key: JYDSUQCWYFLJOL-DHDCSXOGSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=CC=C3F)Cl)/NC1=S
• SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=CC=C3F)Cl)NC1=S

Description

5-{3-Chloro-4-[(2-fluorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as CBX-12 or CBX12 and is a derivative of thioxoimidazolidinone.

Mechanism of Action

The mechanism of action of CBX-12 is not fully understood. However, studies have shown that CBX-12 can inhibit the activity of a protein called bromodomain-containing protein 4 (BRD4). BRD4 is a protein that is involved in the regulation of gene expression and is known to be overexpressed in many types of cancer. Inhibition of BRD4 activity by CBX-12 leads to the downregulation of genes that are involved in cancer cell proliferation and survival, leading to the induction of apoptosis.
Biochemical and Physiological Effects
CBX-12 has been shown to have several biochemical and physiological effects. Studies have shown that CBX-12 can induce the expression of genes that are involved in the regulation of the cell cycle and apoptosis. Additionally, CBX-12 has been shown to inhibit the expression of genes that are involved in inflammation, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of CBX-12 for lab experiments is its potent anticancer properties. CBX-12 has been shown to be effective against a wide range of cancer cell lines, making it a potential candidate for cancer therapy. Additionally, CBX-12 has been shown to have low toxicity, making it safe for use in lab experiments.
However, one of the limitations of CBX-12 for lab experiments is its limited solubility in water. This can make it challenging to administer CBX-12 to cells in lab experiments. Additionally, the mechanism of action of CBX-12 is not fully understood, making it challenging to design experiments to study its effects.

Future Directions

There are several future directions for the study of CBX-12. One potential direction is the development of CBX-12 analogs with improved solubility and potency. Additionally, further studies are needed to fully understand the mechanism of action of CBX-12 and its effects on different types of cancer cells. Finally, studies are needed to determine the safety and efficacy of CBX-12 in animal models and clinical trials.

Synthesis Methods

The synthesis of CBX-12 involves the reaction of 2-fluorobenzyl alcohol with 3-chloro-4-formylbenzaldehyde to form an intermediate compound. This intermediate compound is then reacted with thiosemicarbazide to yield the final product, 5-{3-Chloro-4-[(2-fluorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone.

Scientific Research Applications

CBX-12 has been extensively studied for its potential applications in various scientific fields. One of the significant applications of CBX-12 is in cancer research. Studies have shown that CBX-12 has potent anticancer properties and can induce apoptosis in cancer cells. Additionally, CBX-12 has been shown to inhibit the growth of tumors in animal models, making it a potential candidate for cancer therapy.